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Compound of Interest

Compound Name: CEP-11981 tosylate

Cat. No.: B12370821

For researchers, scientists, and drug development professionals in the field of oncology and
angiogenesis, the selection of a potent and selective anti-angiogenic inhibitor is a critical
decision. CEP-11981 (also known as ESK981) is an orally active, multi-targeted tyrosine kinase
inhibitor (TKI) with potent activity against Vascular Endothelial Growth Factor Receptors
(VEGFR1, VEGFR2, VEGFR3), Fibroblast Growth Factor Receptor 1 (FGFR1), and the TIE2
receptor.[1][2][3] It also demonstrates inhibitory effects on other kinases such as ¢c-SRC and
Aurora A.[3][4] While CEP-11981 showed promise in preclinical studies, its clinical
development was ultimately discontinued.[5] This guide provides a comprehensive comparison
of alternative TKIls that target the key pathways modulated by CEP-11981, supported by
guantitative data and detailed experimental methodologies to inform the selection of suitable
alternatives for research and development.

The primary signaling pathways targeted by these inhibitors—VEGFR, FGFR, and Platelet-
Derived Growth Factor Receptor (PDGFR)—are crucial for tumor angiogenesis, the process by
which new blood vessels are formed to supply tumors with oxygen and nutrients.[6][7] By
inhibiting these receptor tyrosine kinases, these agents can effectively block tumor growth and
metastasis.[8] This guide will focus on inhibitors of these three major families of receptor
tyrosine kinases.

Comparative Analysis of Inhibitor Potency

The efficacy of tyrosine kinase inhibitors is commonly quantified by their half-maximal inhibitory
concentration (IC50), which represents the concentration of a drug that is required for 50%
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inhibition in vitro. The following tables provide a quantitative comparison of various inhibitors

against key angiogenic receptors. Lower IC50 values are indicative of higher potency.

Table 1: VEGFR Family Inhibitors
nhibitor VEGFR1 (Flt-1) VEGFR2 (KDRIFIk-  VEGFR3 (Flt-4)
IC50 (nM) 1) IC50 (nM) IC50 (nM)
CEP-11981 3[3][4] 4[3][4] N/A
Axitinib 0.1[9] 0.2[8][9] 0.1-0.3[9]
Cabozantinib N/A 0.035[10] N/A
Lenvatinib N/A 4.0[11] 5.2[11]
Pazopanib 10[9][10] 30[8][9][10] 47[9][10]
Regorafenib 13[10] 4.2[10] 46[10]
Sorafenib N/A 90[8][11] 20[11][12]
Sunitinib N/A 9[8] N/A
Fruquintinib 33[10] 0.35[10] 35[10]
Nintedanib 34[9][13] 13[9][13] 13[9][13]

Table 2: FGFR Family Inhibitors
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. FGFR1 IC50 FGFR2 IC50 FGFR3 IC50 FGFR4 IC50

Inhibitor

(nM) (nM) (nM) (nM)
CEP-11981 13[3][4] N/A N/A N/A
Erdafitinib 1.2[14] 2.5[14] 3.0[14] 5.7[14]
Pemigatinib 0.4[14] 0.5[14] 1.2[14] 30[14]

L >40-fold

Infigratinib

0.9[13] 1.4[13] 1.0[13] selective vs
(BGJ398)

FGFRA4[13]

Futibatinib (TAS-

1.8[13] 1.4[13] 1.6[13] 3.7[13]
120)

o Inhibits FGFR1- Inhibits FGFR1- Inhibits FGFR1- Inhibits FGFR1-

Lenvatinib

4[9][14] A[9)[14] 4[9)[14] 4[9][14]
Nintedanib 69[9][13] 37[9][13] 108[9][13] N/A
Pazopanib 140[9][10] N/A N/A N/A
Dovitinib 8 9 N/A N/A
LY2874455 2.8[13] 2.6[13] 6.4[13] 6.0[13]

Table 3: PDGFR Family Inhibitors
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Inhibitor PDGFRa IC50 (nM) PDGFRf IC50 (nM)
Imatinib N/A 100[9]
Nintedanib 59[9][13] 65[9][13]
Pazopanib N/A 84[9][10]
Sorafenib N/A 57[11][12]
Sunitinib N/A N/A
Axitinib N/A 1.6[9]
Ponatinib 1.1[14] N/A
Crenolanib Kd: 2.1[9] Kd: 3.2[9]
CP-673451 10[9][12] 1[9][12]
Seralutinib 8[12] 10[12]

N/A: Data not readily available in the searched sources.

Signaling Pathway Diagrams

The following diagrams illustrate the general signaling pathways for VEGFR, FGFR, and
PDGFR, highlighting the point of inhibition by the respective tyrosine kinase inhibitors.
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Caption: VEGFR Signaling Pathway and TKI Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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